2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c12-10(13)8-3-1-2-7-6-11-4-5-14-9(7)8/h1-3,11H,4-6H2,(H,12,13)
• InChI Key: UXPKXSGPDKALBL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1)C=CC=C2C(=O)O

Description

2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid is a chemical building block belonging to the 1,4-benzoxazepine class of fused heterocycles. This scaffold is of significant interest in medicinal and pharmaceutical chemistry for constructing diverse biologically active compounds . The carboxylic acid functional group at the 9-position provides a versatile handle for further synthetic modification, allowing researchers to create amide bonds or other derivatives for structure-activity relationship (SAR) studies and library synthesis. The 1,4-benzoxazepine core is a privileged structure in drug discovery, and its derivatives have been investigated as inhibitors for various targets, including receptor tyrosine kinases . For instance, related pyrimido[4,5-b]-1,4-benzoxazepines have been developed and evaluated for their potent inhibitory activity . This makes the 1,4-benzoxazepine-9-carboxylic acid structure a valuable intermediate for the synthesis of novel compounds with potential applications in cancer research and other therapeutic areas. The compound is offered for research purposes as a chemical reference standard and synthetic intermediate. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Multi-step Cyclization and Functional Group Modification

According to recent chemical supplier data, the synthesis of 2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid hydrochloride typically involves multi-step organic reactions, including cyclization and functional group modifications to build the bicyclic structure and install the carboxylic acid moiety. The hydrochloride salt form is obtained by treating the free acid with hydrochloric acid to enhance solubility for research applications.

Parameter	Data
CAS Number	1055879-22-5
Molecular Formula	C10H12ClNO3
Molecular Weight	229.66 g/mol
IUPAC Name	2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid hydrochloride
Key Reaction Types	Cyclization, carboxylation, salt formation
Solubility	Not explicitly available

Ring Formation via Condensation Reactions

A closely related compound, methyl 2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylate hydrochloride, is synthesized through condensation reactions between an appropriate amine and benzene derivatives to form the benzoxazepine ring. This is followed by esterification to introduce the methyl ester group, and subsequent formation of the hydrochloride salt by acid treatment.

This synthesis route can be adapted for the free acid by hydrolyzing the methyl ester to the corresponding carboxylic acid.

Step	Description
Step 1: Condensation	Amine + benzene derivative → benzoxazepine ring formation
Step 2: Esterification	Introduction of methyl ester group
Step 3: Hydrolysis (optional)	Conversion of methyl ester to carboxylic acid
Step 4: Salt Formation	Treatment with hydrochloric acid to form hydrochloride salt

Comparative Summary of Preparation Methods

Preparation Aspect	Method 1: Direct Cyclization & Functionalization	Method 2: Condensation & Esterification	Method 3: Diazepine-inspired Reduction & Cyclization
Starting Materials	Precursors enabling cyclization and carboxylation	Amine + benzene derivatives	Nitrobenzaldehyde + chloroethylamine hydrochloride
Key Reactions	Cyclization, carboxylation, salt formation	Condensation, esterification, hydrolysis	Nitro reduction, cyclization, double bond reduction
Salt Formation	Hydrochloride salt via acid treatment	Hydrochloride salt via acid treatment	Not specified, but possible via acid/base treatment
Solvents	Not explicitly specified	Methanol, ethanol, dichloromethane	Methanol, ethanol, dichloromethane, tetrahydrofuran
Advantages	Direct synthesis of target compound	Well-established condensation and esterification steps	Economical, avoids expensive reagents like lithium aluminum hydride
Limitations	Detailed reaction conditions not fully disclosed	Requires ester hydrolysis step for acid form	Primarily demonstrated for diazepine analogs, adaptation needed

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: Nucleophilic substitution reactions are common, especially with reagents like Grignard reagents and sodium borohydride.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Grignard reagents and triethyl phosphite are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with Grignard reagents can yield various substituted benzoxazepines .

Scientific Research Applications

2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research has shown that derivatives of benzoxazepines exhibit anticancer activity, making them potential candidates for drug development.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, certain derivatives have been shown to induce cell cycle arrest in cancer cells by targeting specific proteins involved in cell division . The exact molecular targets and pathways can vary depending on the specific derivative and its application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Modifications	Purity	Key Applications	Reference
2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid hydrochloride	C₁₄H₁₈ClNO₃	391.21	Hydrochloride salt	95%	Pharmacological intermediates
7-Bromo-4-[(tert-butoxy)carbonyl] derivative	C₁₄H₁₈BrNO₄	391.21	Bromo, tert-butoxycarbonyl (Boc) groups	95%	Synthetic building blocks
5-Fluoro-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride	C₈H₆ClFN₂O₂	228.09	Fluorine, benzodiazole core	95%	Drug discovery
1-(2,3,4,5-Tetrahydro-[1,1′-biphenyl]-4-yl)ethan-1-one	C₁₄H₁₈O	202.30	Biphenyl, ketone group	91%	Organic synthesis
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	C₉H₈O₄	180.16	Phenolic hydroxyl, acrylic acid	N/A	Antioxidant, food additives

Structural and Functional Differences

• Benzoxazepine vs. Benzodiazole Derivatives : The benzoxazepine core (oxygen and nitrogen in the seven-membered ring) contrasts with the benzodiazole analog (two nitrogens in a five-membered ring). This difference impacts electronic properties and hydrogen-bonding capacity, influencing solubility and receptor binding in pharmacological contexts .
• Substituent Effects : Bromo and Boc groups in the 7-bromo derivative enhance steric bulk and stability, making it suitable for protective-group strategies in synthesis. In contrast, the hydrochloride salt form improves crystallinity for characterization .
• Comparison with Biphenyl Derivatives: The biphenyl-ethanone compound (e.g., 13/14 in ) lacks the oxazepine ring but shares a tetrahydro-aromatic system, favoring applications in cross-coupling reactions rather than bioactivity .

Biological Activity

2,3,4,5-Tetrahydro-1,4-benzoxazepine-9-carboxylic acid (THBCA) is a heterocyclic compound that has garnered attention in various scientific fields due to its unique structural features and potential biological activities. This article explores the biological activity of THBCA, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

THBCA is characterized by a fused benzoxazepine ring and a carboxylic acid group. Its molecular formula is $C_{10}H_{11}NO_3$, with a molecular weight of 193.20 g/mol. The compound's structure is pivotal in determining its biological activity and interaction with various molecular targets.

Property	Value
Molecular Formula	$C_{10}H_{11}NO_3$
Molecular Weight	193.20 g/mol
CAS Number	933754-35-9

The biological activity of THBCA primarily involves its interaction with specific enzymes and receptors. The compound has been shown to modulate enzyme activity and alter receptor signaling pathways, which can lead to various therapeutic effects such as:

• Anti-cancer Activity : THBCA has demonstrated potential in inhibiting cancer cell proliferation, particularly against breast cancer cell lines (MCF-7). Studies indicate that derivatives of THBCA exhibit significant antiproliferative effects, with some compounds showing IC50 values as low as 0.67 µM .
• Anti-inflammatory Effects : The compound may exert anti-inflammatory actions by inhibiting pro-inflammatory cytokines and modulating immune responses.
• Neuroprotective Properties : Research suggests that THBCA may have neuroprotective effects, potentially beneficial in neurodegenerative diseases.

Anticancer Studies

A notable study investigated the anticancer properties of various THBCA derivatives against MCF-7 cells. The research utilized cDNA microarray technology to identify gene targets involved in apoptosis regulation. The most active derivative was found to significantly inhibit cell growth through apoptosis pathways .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies have shown that modifications to the benzoxazepine structure can enhance biological activity. For instance, substituents at specific positions on the benzoxazepine ring have been correlated with increased potency against cancer cells .

Comparative Analysis

THBCA's biological activity can be compared with similar compounds such as:

Compound	Key Differences	Biological Activity
2,3,4,5-Tetrahydro-1,4-benzodiazepine	Contains nitrogen instead of oxygen	Primarily acts on CNS
2,3,4,5-Tetrahydro-1,4-benzothiazepine	Contains sulfur instead of oxygen	Different chemical properties and activities

Case Studies

• Case Study on MCF-7 Cells : A series of THBCA derivatives were synthesized and tested for their antiproliferative effects on MCF-7 cells. The study found that specific substitutions led to enhanced activity, suggesting a targeted approach in drug design for breast cancer therapies .
• Neuroprotection : Another study evaluated the neuroprotective effects of THBCA in models of oxidative stress-induced neuronal damage. Results indicated that THBCA significantly reduced neuronal cell death and oxidative stress markers .